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  4. [Amino-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]sulfanylmethylidene]azanium;bromide
[Amino-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]sulfanylmethylidene]azanium;bromide [Amino-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]sulfanylmethylidene]azanium;bromide
Brand Name: Vulcanchem
CAS No.: 40591-65-9
VCID: VC0016336
InChI: InChI=1S/C15H22N2O9S.BrH/c1-6(18)22-5-10-11(23-7(2)19)12(24-8(3)20)13(25-9(4)21)14(26-10)27-15(16)17;/h10-14H,5H2,1-4H3,(H3,16,17);1H/t10-,11-,12+,13-,14+;/m1./s1
SMILES: CC(=O)OCC1C(C(C(C(O1)SC(=N)N)OC(=O)C)OC(=O)C)OC(=O)C.Br
Molecular Formula: C15H23BrN2O9S
Molecular Weight: 487.3 g/mol

[Amino-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]sulfanylmethylidene]azanium;bromide

CAS No.: 40591-65-9

Reference Standards

VCID: VC0016336

Molecular Formula: C15H23BrN2O9S

Molecular Weight: 487.3 g/mol

[Amino-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]sulfanylmethylidene]azanium;bromide - 40591-65-9

CAS No. 40591-65-9
Product Name [Amino-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]sulfanylmethylidene]azanium;bromide
Molecular Formula C15H23BrN2O9S
Molecular Weight 487.3 g/mol
IUPAC Name [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-carbamimidoylsulfanyloxan-2-yl]methyl acetate;hydrobromide
Standard InChI InChI=1S/C15H22N2O9S.BrH/c1-6(18)22-5-10-11(23-7(2)19)12(24-8(3)20)13(25-9(4)21)14(26-10)27-15(16)17;/h10-14H,5H2,1-4H3,(H3,16,17);1H/t10-,11-,12+,13-,14+;/m1./s1
Standard InChIKey QNVDHERXTIAGPT-SXQUUHMTSA-N
Isomeric SMILES CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)SC(=[NH2+])N)OC(=O)C)OC(=O)C)OC(=O)C.[Br-]
SMILES CC(=O)OCC1C(C(C(C(O1)SC(=N)N)OC(=O)C)OC(=O)C)OC(=O)C.Br
Canonical SMILES CC(=O)OCC1C(C(C(C(O1)SC(=[NH2+])N)OC(=O)C)OC(=O)C)OC(=O)C.[Br-]
Synonyms 2,3,4,6-Tetraacetate-1-thio-1-carbamimidate-β-D-glucopyranose Hydrobromide;_x000B_S-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)isothiourea Hydrobromide; _x000B_NSC 409734;_x000B_
PubChem Compound 11598290
Last Modified Nov 11 2021
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